Cas no 2248408-17-3 (1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate)

1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate is a versatile heterocyclic compound featuring both azetidine and phthalimide functional groups. Its bifunctional structure, incorporating a benzyl-protected carboxylate and a phthalimide moiety, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The azetidine ring contributes to conformational rigidity, while the phthalimide group enhances reactivity in nucleophilic substitution or cyclization reactions. This compound is useful in peptide mimetics, medicinal chemistry, and as a precursor for constrained scaffolds. Its stability under various reaction conditions and compatibility with further functionalization underscore its utility in synthetic applications.

1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate structure

2248408-17-3 structure

Product Name:1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate

CAS No:2248408-17-3

MF:C₂₀H₁₆N₂O₆

MW:380.350845336914

CID:6059443

PubChem ID:165724943

Update Time:2025-10-17

1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate
- 2248408-17-3
- 1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate
- A1-63507
- EN300-6521822
- Inchi： 1S/C20H16N2O6/c23-17-15-8-4-5-9-16(15)18(24)22(17)28-19(25)14-10-21(11-14)20(26)27-12-13-6-2-1-3-7-13/h1-9,14H,10-12H2
- InChI Key： NKKWGSQSXGDZKF-UHFFFAOYSA-N
- SMILES： O(C(C1CN(C(=O)OCC2C=CC=CC=2)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 380.10083623g/mol
Monoisotopic Mass: 380.10083623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 629
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 93.2Å²

1-Benzyl 3-(1,3-dioxoisoindolin-2-yl) azetidine-1,3-dicarboxylate Pricemore >>

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Enamine	EN300-6521822-1.0g	1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate	2248408-17-3	95.0%	1.0g	$842.0	2025-03-14
Enamine	EN300-6521822-0.05g	1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate	2248408-17-3	95.0%	0.05g	$707.0	2025-03-14
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Enamine	EN300-6521822-0.5g	1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate	2248408-17-3	95.0%	0.5g	$809.0	2025-03-14
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Enamine	EN300-6521822-5.0g	1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate	2248408-17-3	95.0%	5.0g	$2443.0	2025-03-14
Enamine	EN300-6521822-10.0g	1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate	2248408-17-3	95.0%	10.0g	$3622.0	2025-03-14
Enamine	EN300-6521822-2.5g	1-benzyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) azetidine-1,3-dicarboxylate	2248408-17-3	95.0%	2.5g	$1650.0	2025-03-14